4-ethyl-2-{[3-(4-methoxyphenyl)propanoyl]amino}-5-methyl-3-thiophenecarboxamide

• IUPAC Name: 4-ethyl-2-[3-(4-methoxyphenyl)propanoylamino]-5-methylthiophene-3-carboxamide
• InChI: InChI=1S/C18H22N2O3S/c1-4-14-11(2)24-18(16(14)17(19)22)20-15(21)10-7-12-5-8-13(23-3)9-6-12/h5-6,8-9H,4,7,10H2,1-3H3,(H2,19,22)(H,20,21)
• InChI Key: WXSGKIFKYKKJIT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)N)NC(=O)CCC2=CC=C(C=C2)OC)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

4-ethyl-2-{[3-(4-methoxyphenyl)propanoyl]amino}-5-methyl-3-thiophenecarboxamide is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound is commonly referred to as ETP-46464 and is known for its ability to inhibit the activity of a specific enzyme known as soluble epoxide hydrolase (sEH).

Mechanism of Action

ETP-46464 works by inhibiting the activity of 4-ethyl-2-{[3-(4-methoxyphenyl)propanoyl]amino}-5-methyl-3-thiophenecarboxamide, which is an enzyme that converts epoxyeicosatrienoic acids (EETs) into less active dihydroxyeicosatrienoic acids (DHETs). EETs have been shown to have beneficial effects on cardiovascular and renal function, as well as anti-inflammatory and analgesic effects. By inhibiting 4-ethyl-2-{[3-(4-methoxyphenyl)propanoyl]amino}-5-methyl-3-thiophenecarboxamide, ETP-46464 increases the levels of EETs and enhances their beneficial effects.
Biochemical and Physiological Effects:
ETP-46464 has been shown to have beneficial effects on cardiovascular and renal function, as well as anti-inflammatory and analgesic effects. In animal models, ETP-46464 has been shown to reduce blood pressure, improve renal function, and reduce inflammation and pain. In addition, ETP-46464 has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

ETP-46464 has several advantages for lab experiments, including its high purity and stability, and its ability to inhibit 4-ethyl-2-{[3-(4-methoxyphenyl)propanoyl]amino}-5-methyl-3-thiophenecarboxamide with high potency and selectivity. However, there are also limitations to its use in lab experiments, including its high cost and limited availability.

Future Directions

There are several future directions for research on ETP-46464. One area of research is the development of more efficient and cost-effective synthesis methods for the compound. Another area of research is the investigation of its potential applications in the treatment of neurodegenerative diseases. In addition, further research is needed to fully understand the biochemical and physiological effects of ETP-46464 and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of ETP-46464 involves several steps, starting with the reaction of 4-methoxybenzylamine with 3-(4-methoxyphenyl)propanoic acid to form an amide intermediate. This intermediate is then reacted with ethyl 5-methyl-2-thiophenecarboxylate to form the final product ETP-46464. The synthesis process has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

ETP-46464 has been extensively researched for its potential applications in the field of medicine. Its ability to inhibit the activity of 4-ethyl-2-{[3-(4-methoxyphenyl)propanoyl]amino}-5-methyl-3-thiophenecarboxamide has been shown to have beneficial effects in various disease models, including hypertension, inflammation, and pain. In addition, ETP-46464 has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.